Cas no 109635-38-3 (1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine)
109635-38-3 structure
1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine
1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine Properties
Names and Identifiers
-
- 1-(4-Chlorobenzyl)-1H-benzo[d]imidazol-2-amine
- 1-(4-chlorobenzyl)-1H-benzimidazol-2-amine
- 1-(4-CHLOROPHENYLMETHYL)-2-AMINOBENZIMIDAZOLE
- 1-[(4-chlorophenyl)methyl]benzimidazol-2-amine
- 1H-Benzimidazol-2-amine,1-[(4-chlorophenyl)methyl]-
- 1-(4-chlorophenyl)methyl-2-aminobenzimidazole
- 1-(p-chlorobenzyl)-2-amino-1H-benzimidazole
- 1-(p-Chlorobenzyl)-2-aminobenzimidazole
- 2-amino-1-(4-chlorobenzyl)benzimidazole
- 2-Amino-1-(4-chlorobenzyl)-benzimidazole
- AC1LEYGI
- Enamine_000641
- Oprea1_024711
- Oprea1_097449
- SureCN7337702
- A802064
- FT-0656196
- QTS
- MLS-0425658.0002
- cid_743900
- CS-0214809
- 109635-38-3
- CHEMBL1314048
- 1-[(4-chlorophenyl)methyl]-2-benzimidazolamine
- HMS1395N03
- EN300-195356
- DTXSID30353511
- AKOS001018805
- CCG-15727
- 1-[(4-chlorophenyl)methyl]-1H-benzimidazol-2-amine
- Z56773006
- 1-(4-Chlorophenylmethyl)-2-aminobenzimidazole
- 1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-amine
- MLS-0425658.0001
- AB00091873-01
- HKBJSDNECZUKSR-UHFFFAOYSA-N
- SCHEMBL7337702
- BDBM62334
- [1-(4-chlorobenzyl)benzimidazol-2-yl]amine
- 1-(4-Chlorobenzyl)-1H-benzimidazol-2-amine
- 1-(4-Chlorobenzyl)-1H-benzo[d]iMidazol-2-aMine
- +Expand
-
- MFCD00667028
- HKBJSDNECZUKSR-UHFFFAOYSA-N
- InChI=1S/C14H12ClN3/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)17-14(18)16/h1-8H,9H2,(H2,16,17)
- C1=CC=C2C(=C1)NC(=N)N2CC3=CC=C(C=C3)Cl
Computed Properties
- 257.07216
- 2
- 3
- 2
- 257.0719751g/mol
- 18
- 278
- 0
- 0
- 0
- 0
- 0
- 1
- 3.2
- 43.8Ų
Experimental Properties
- 3.25030
- 43.84
- 1.675
- 478.1°Cat760mmHg
- 242.9°C
- 1.32
1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine Price
1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine Related Literature
-
Ian Churcher Med. Chem. Commun., 2016,7, 2206-2216
-
José Manuel Romero-Enrique,Álvaro Rodríguez-Rivas,Luis F. Rull Soft Matter, 2013,9, 7069-7075
-
David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
-
Dongbo Yu,Liang Ge,Bin Wu,Liang Wu,Huanting Wang,Tongwen Xu J. Mater. Chem. A, 2015,3, 16688-16694
-
Thomas Frisk,David Rönnholm,Wouter van der Wijngaart,Göran Stemme Lab Chip, 2006,6, 1504-1509
-
Chester J. Szwejkowski,John A. Tomko,Şahin Kaya Özdemir,Patrick Hopkins Analyst, 2017,142, 1434-1441
-
E. Kottelat,A. Ruggi,F. Zobi Dalton Trans., 2016,45, 6920-6927
-
Nikolaos C. Anastasiadis,Dimitris A. Kalofolias,Aggelos Philippidis,Sofia Tzani,Catherine P. Raptopoulou,Vassilis Psycharis,Constantinos J. Milios,Albert Escuer Dalton Trans., 2015,44, 10200-10209
-
Đorđe Toljić,Goran Angelovski Chem. Commun., 2019,55, 11924-11927
-
10. Synthetic studies towards congeners of phomactin A. Re-examination of the structure of Sch 49028†John W. C. Cheing,William P. D. Goldring,Gerald Pattenden Chem. Commun., 2003, 2788-2789
Recommended suppliers
Amadis Chemical Company Limited
(CAS:109635-38-3)1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine
99%
1g
329.0